Cas no 1173678-56-2 ((2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid)

• Product Name: (2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid
• CAS No: 1173678-56-2
• MF: C₂₃H₂₈N₂O₅
• MW: 412.478826522827
• CID: 5549049
• Update Time: 2025-06-10

(2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid
• L-Phenylalanine, N-[[[[tetrahydro-4-(4-methoxyphenyl)-2H-pyran-4-yl]methyl]amino]carbonyl]-

• Inchi： 1S/C23H28N2O5/c1-29-19-9-7-18(8-10-19)23(11-13-30-14-12-23)16-24-22(28)25-20(21(26)27)15-17-5-3-2-4-6-17/h2-10,20H,11-16H2,1H3,(H,26,27)(H2,24,25,28)/t20-/m0/s1
• InChI Key： CQLMJGQSWBCFAE-FQEVSTJZSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)NC(NCC1(C2=CC=C(OC)C=C2)CCOCC1)=O

Additional information on (2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid

Introduction to (2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic Acid (CAS No. 1173678-56-2)

(2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid (CAS No. 1173678-56-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a phenylalanine derivative, is characterized by its unique structural features, which include a 4-methoxyphenyl substituent and a tetrahydro-2H-pyran ring. These structural elements contribute to its potential therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of (2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid is composed of a carboxylic acid group, an amino acid backbone, and a tetrahydrofuran ring. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The 4-methoxyphenyl substituent, for instance, enhances the compound's lipophilicity, which is essential for crossing the blood-brain barrier and reaching target sites in the central nervous system.

Recent studies have highlighted the potential of (2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For example, it can inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are major contributors to neuronal damage in Alzheimer's disease.

In addition to its neuroprotective properties, (2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid has also demonstrated promising anticancer activity. Research has shown that it can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. This selective toxicity is attributed to its ability to interact with specific cellular targets, such as protein kinases and transcription factors, which are often dysregulated in cancer cells.

The synthesis of (2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid involves several steps, including the formation of the tetrahydrofuran ring and the introduction of the amino acid backbone. Advanced synthetic methods, such as transition metal-catalyzed reactions and chiral resolution techniques, have been employed to achieve high yields and enantiomeric purity. These methods ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

Pharmacokinetic studies have revealed that (2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows it to be readily absorbed through biological membranes, while its stability in plasma ensures sustained therapeutic effects. Additionally, the compound has been shown to have low toxicity in preclinical studies, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid in various therapeutic indications. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its potential as a novel treatment option for neurodegenerative diseases and cancer.

In conclusion, (2S)-2-[[4-(4-methoxyphenyl)oxan-4-yl]methylcarbamoylamino]-3-phenylpropanoic acid (CAS No. 1173678-56-2) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds great promise for improving patient outcomes in various medical conditions.